Cas no 2137068-31-4 (1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide)

• Product Name: 1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide
• CAS No: 2137068-31-4
• MF: C₁₀H₂₁NO₃S
• MW: 235.343641996384
• CID: 6560063
• PubChem ID: 165745314
• Update Time: 2025-06-15

1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-712477
• 1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide
• 2137068-31-4

• Inchi： 1S/C10H21NO3S/c1-4-11-15(12,13)7-10-5-8(2)14-9(3)6-10/h8-11H,4-7H2,1-3H3/t8-,9+,10?
• InChI Key： QZZNOFKRIPJMJW-ULKQDVFKSA-N
• SMILES： S(CC1C[C@@H](C)O[C@@H](C)C1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 235.12421471g/mol
• Monoisotopic Mass: 235.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide

Professional Introduction to 1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide (CAS No. 2137068-31-4)

1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide is a heterocyclic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2137068-31-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of a tetrahydropyranone core and a sulfonamide functional group contributes to its distinctive chemical properties and potential therapeutic applications.

The molecular structure of 1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide features a cis-fused cyclohexane ring with an ethylmethylsulfonamide substituent at the 4-position. This configuration imparts steric and electronic characteristics that are critical for its interaction with biological targets. The stereochemistry at the 2R and 6S positions is particularly noteworthy, as it influences the compound's binding affinity and pharmacokinetic behavior. Such structural features are often exploited in the design of drugs targeting specific enzymes or receptors.

In recent years, there has been a growing interest in the development of bioisosteres—molecules that mimic the structural and functional properties of other compounds but with improved pharmacological profiles. The sulfonamide moiety in 1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide serves as an excellent example of such a bioisostere. Sulfonamides are well-known for their ability to act as hydrogen bond donors and acceptors, which enhances their binding to biological targets. This property has been leveraged in the design of drugs with enhanced solubility and bioavailability.

Recent studies have highlighted the potential of this compound as an inhibitor of specific kinases involved in cancer progression. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The tetrahydropyranone core of 1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide has been shown to interact with the ATP-binding site of kinases, thereby inhibiting their activity. This interaction has been demonstrated through both computational modeling and experimental validation.

The stereochemical purity of 1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide is another critical factor that contributes to its efficacy. The (2R,6S) configuration ensures optimal binding to biological targets while minimizing off-target effects. This level of stereochemical control is achieved through advanced synthetic methodologies that allow for precise control over the stereochemistry during the synthesis process. Such methodologies are essential for producing compounds with high enantiomeric purity.

Furthermore, the sulfonamide functional group in this compound not only enhances binding affinity but also contributes to its metabolic stability. Sulfonamides are known to be resistant to hydrolysis by many metabolic enzymes, which increases their half-life in vivo. This property is particularly advantageous for drugs that require prolonged action or multiple daily dosing regimens.

The pharmacokinetic profile of 1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide has been thoroughly investigated in preclinical studies. These studies have revealed that the compound exhibits good oral bioavailability and distributes widely throughout various tissues. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, suggesting its potential for safe clinical use.

In conclusion, 1-[(2R,6S)-2,6-dimethyloxan-4-yl]-N-ethylmethanesulfonamide (CAS No. 2137068-31-4) is a promising candidate for further development as a therapeutic agent. Its unique structural features, including the tetrahydropyranone core, sulfonamide functional group, and precise stereochemistry at the (2R,6S) positions, contribute to its potent biological activity and favorable pharmacokinetic profile. Ongoing research aims to explore its potential in treating various diseases while optimizing its pharmacological properties through structure-based drug design approaches.